Cas no 80955-47-1 (6-Methoxy-82,2-dimethylchromene)

6-Methoxy-82,2-dimethylchromene structure
80955-47-1 structure
Product name:6-Methoxy-82,2-dimethylchromene
CAS No:80955-47-1
MF:C24H28O4
MW:380.477
CID:2038900
PubChem ID:67597876

6-Methoxy-82,2-dimethylchromene Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxy-82,2-dimethylchromene
    • SCHEMBL8482152
    • 6-Methoxy-8<2'-methoxy-4'(3''-methyl-2''-butenyl)phenoxy>2,2-dimethylchromene
    • UNII-XL7TMN05LH
    • 2H-1-Benzopyran, 6-methoxy-8-(2-methoxy-4-(3-methyl-2-butenyl)phenoxy)-2,2-dimethyl-
    • Q27293886
    • 6-Methoxy-8-(2-methoxy-4-(3-methyl-2-butenyl)phenoxy)-2,2-dimethyl-2H-1-benzopyran
    • XL7TMN05LH
    • CHEBI:198082
    • 80955-47-1
    • 2H-1-Benzopyran, 6-methoxy-8-(2-methoxy-4-(3-methyl-2-buten-1-yl)phenoxy)-2,2-dimethyl-
    • 6-methoxy-8-[2-methoxy-4-(3-methylbut-2-enyl)phenoxy]-2,2-dimethylchromene
    • Inchi: InChI=1S/C24H28O4/c1-16(2)7-8-17-9-10-20(21(13-17)26-6)27-22-15-19(25-5)14-18-11-12-24(3,4)28-23(18)22/h7,9-15H,8H2,1-6H3
    • InChI Key: PJKJRKNAGXZAIT-UHFFFAOYSA-N
    • SMILES: CC(=CCC1=CC(=C(C=C1)OC2=CC(=CC3=C2OC(C=C3)(C)C)OC)OC)C

Computed Properties

  • Exact Mass: 380.19875937g/mol
  • Monoisotopic Mass: 380.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų
  • XLogP3: 6.2

6-Methoxy-82,2-dimethylchromene Related Literature

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